Cas no 84596-48-5 (3-Pyridinecarbonitrile, 5-methyl-6-phenyl-)

3-Pyridinecarbonitrile, 5-methyl-6-phenyl- structure
84596-48-5 structure
Product Name:3-Pyridinecarbonitrile, 5-methyl-6-phenyl-
CAS No:84596-48-5
MF:C13H10N2
MW:194.231902599335
CID:666802
PubChem ID:20402517
Update Time:2025-04-19

3-Pyridinecarbonitrile, 5-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 5-methyl-6-phenyl-
    • 5-methyl-6-phenylpyridine-3-carbonitrile
    • DTXSID60606805
    • 84596-48-5
    • Inchi: 1S/C13H10N2/c1-10-7-11(8-14)9-15-13(10)12-5-3-2-4-6-12/h2-7,9H,1H3
    • InChI Key: NLAOLTYUDWYVCF-UHFFFAOYSA-N
    • SMILES: N1C=C(C#N)C=C(C)C=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 194.084398327g/mol
  • Monoisotopic Mass: 194.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 36.7Ų

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